Cas no 2248410-03-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chlorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chlorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 2248410-03-7
• MF: C₁₈H₁₀ClN₃O₄
• MW: 367.742702960968
• CID: 6055254
• PubChem ID: 165728675
• Update Time: 2025-10-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chlorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248410-03-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chlorophenyl)-1H-pyrazole-4-carboxylate
• EN300-6519333

• Inchi： 1S/C18H10ClN3O4/c19-11-5-3-4-10(8-11)15-14(9-20-21-15)18(25)26-22-16(23)12-6-1-2-7-13(12)17(22)24/h1-9H,(H,20,21)
• InChI Key： KBDNLZQWKVVYPX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(C=NN1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 367.0359835g/mol
• Monoisotopic Mass: 367.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chlorophenyl)-1H-pyrazole-4-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS No. 2248410-03-7)

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chlorophenyl)-1H-pyrazole-4-carboxylate (CAS No. 2248410-03-7) is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. The molecule consists of a dioxo isoindoline core linked to a pyrazole carboxylate group via a chlorophenyl substituent, making it a versatile platform for further chemical modifications and functionalization.

Recent studies have highlighted the importance of dioxo isoindoline derivatives in the development of advanced materials. The dioxo isoindoline moiety is known for its ability to form stable coordination complexes with transition metals, which has led to its use in the synthesis of metalloorganic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The integration of the pyrazole carboxylate group further enhances the compound's reactivity and compatibility with various metal ions, opening new avenues for material design.

The chlorophenyl substituent in this compound plays a crucial role in modulating its electronic properties and intermolecular interactions. Chlorine's electronegativity introduces electron-withdrawing effects, which can influence the compound's reactivity in both organic and inorganic reactions. This makes it particularly useful in the synthesis of heterocyclic compounds and bioactive molecules. Recent research has explored the use of such chlorinated aromatic systems in drug discovery, where they have shown promise as potential leads for anti-inflammatory and anticancer agents.

From a synthetic perspective, the preparation of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-ylium 3-(3-chlorophenyl)-1H-pyrazole-4-carboxylate involves a multi-step process that combines principles from both organic synthesis and coordination chemistry. The synthesis typically begins with the formation of the isoindoline core through cyclization reactions involving diketones or related precursors. Subsequent functionalization steps introduce the pyrazole carboxylate group via nucleophilic substitution or coupling reactions, followed by careful purification to isolate the final product.

One of the most exciting developments involving this compound is its application in bioconjugation chemistry. The carboxylic acid functionality present in the pyrazole group allows for easy conjugation with biomolecules such as proteins and nucleic acids. This has led to its use in developing novel bioconjugates for diagnostic imaging and targeted drug delivery systems. Researchers have demonstrated that these bioconjugates exhibit excellent biocompatibility and stability under physiological conditions, making them valuable tools in modern medicine.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as UV-vis spectroscopy, NMR spectroscopy, and X-ray crystallography. These studies have provided insights into its electronic structure, conformational flexibility, and crystal packing behavior. For instance, UV-vis spectroscopy has revealed strong absorption bands corresponding to π→π* transitions within the aromatic systems, which are critical for its optical properties.

Looking ahead, the versatility of 1,3-Dioxo...